Cas no 402950-99-6 (1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 402950-99-6
• MF: C₂₃H₂₂ClN₃O₃
• MW: 423.892084598541
• CID: 6256031
• PubChem ID: 5004067
• Update Time: 2025-06-13

1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• Z57380617
• AKOS016881776
• AKOS001135778
• EU-0075733
• 1-[3-(2-chloro-8-methylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• SR-01000469684
• Oprea1_429842
• SR-01000469684-1
• 1-[5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• 1-(5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• ChemDiv1_007832
• 402950-99-6
• HMS609D22
• F0877-0106
• SCHEMBL3310763

• Inchi： 1S/C23H22ClN3O3/c1-13-6-5-7-16-10-17(23(24)25-22(13)16)19-12-18(26-27(19)14(2)28)15-8-9-20(29-3)21(11-15)30-4/h5-11,19H,12H2,1-4H3
• InChI Key： RVZDTPXDDZUURQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=C(C)C=2N=1)C1CC(C2C=CC(=C(C=2)OC)OC)=NN1C(C)=O

Computed Properties

• Exact Mass: 423.1349693g/mol
• Monoisotopic Mass: 423.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Introduction to Compound with CAS No. 402950-99-6 and Its Applications in Modern Chemical Biology

The compound with the CAS number 402950-99-6 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 1-5-(2-chloro-8-methylquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one, represents a fascinating example of how intricate molecular architectures can be designed to target specific biological pathways and processes.

In recent years, there has been a surge in interest towards the development of novel heterocyclic compounds that exhibit potent biological activity. The core structure of this compound incorporates several key pharmacophoric elements, including a quinoline moiety and a pyrazole ring, which are well-known for their ability to interact with various biological targets. The presence of a chloro substituent at the 2-position of the quinoline ring and methoxy groups at the 3,4 positions of the phenyl ring further enhances its potential as a bioactive molecule.

The quinoline scaffold is particularly noteworthy, as it has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. Recent studies have demonstrated that quinoline derivatives can modulate multiple signaling pathways involved in cancer progression, making them promising candidates for therapeutic intervention. The specific modification of this compound with a pyrazole ring at the 1-position not only adds to its structural complexity but also opens up new avenues for exploring its biological activities.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors that are critical for various disease mechanisms. For instance, the pyrazole ring can serve as a hinge-binding motif, allowing the molecule to dock into specific pockets on target proteins. This type of interaction is particularly relevant in the context of drug design, where precise molecular recognition is key to achieving high efficacy and selectivity.

Moreover, the dimethoxyphenyl group at the 3-position of the pyrazole ring introduces additional electronic and steric properties that can fine-tune the compound's binding affinity and pharmacokinetic profile. This strategic placement of functional groups demonstrates a sophisticated approach to optimizing drug-like properties, ensuring that the compound not only interacts effectively with its target but also exhibits favorable pharmacokinetic characteristics.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding modes of such complex molecules with remarkable accuracy. By leveraging techniques such as molecular docking and molecular dynamics simulations, scientists can gain insights into how this compound interacts with its biological targets at an atomic level. These computational studies have been instrumental in guiding experimental efforts and refining the structure-activity relationships (SAR) of quinoline-based derivatives.

In addition to its potential therapeutic applications, this compound also holds promise for use in research settings as a tool compound. Its unique chemical structure makes it an excellent candidate for developing probes that can be used to study biological processes in detail. For example, researchers can use this compound to investigate the role of specific enzymes or receptors in disease pathways, thereby gaining a deeper understanding of these mechanisms.

The synthesis of this complex molecule represents a significant achievement in organic chemistry, showcasing the ability to construct intricate molecular frameworks with high precision. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. Techniques such as cross-coupling reactions and cyclization processes are employed to build up the core quinoline and pyrazole moieties, respectively.

The introduction of substituents like chloro and methoxy groups requires meticulous control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have made it possible to introduce these functional groups efficiently while maintaining regioselectivity. This underscores the importance of modern synthetic methodologies in enabling the creation of complex bioactive molecules like this one.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules that can modulate disease pathways in novel ways. By combining traditional medicinal chemistry approaches with cutting-edge computational techniques, scientists are paving the way for more effective and targeted therapies.

The future prospects for this compound are promising, with ongoing studies aimed at further optimizing its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly continue to inspire new discoveries and innovations in chemical biology.